Cas no 1805954-81-7 (2-Chloro-4-fluoro-5-phenylpyridine)

• Product Name: 2-Chloro-4-fluoro-5-phenylpyridine
• CAS No: 1805954-81-7
• MF: C₁₁H₇ClFN
• MW: 207.631385087967
• CID: 4802820
• Update Time: 2025-11-02

2-Chloro-4-fluoro-5-phenylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-fluoro-5-phenylpyridine

• Inchi： 1S/C11H7ClFN/c12-11-6-10(13)9(7-14-11)8-4-2-1-3-5-8/h1-7H
• InChI Key： PSVYYJFHFRSDSM-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=N1)C1C=CC=CC=1)F

Computed Properties

• Exact Mass: 207.025
• Monoisotopic Mass: 207.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 12.9

Additional information on 2-Chloro-4-fluoro-5-phenylpyridine

Comprehensive Guide to 2-Chloro-4-fluoro-5-phenylpyridine (CAS No. 1805954-81-7): Properties, Applications, and Market Insights

2-Chloro-4-fluoro-5-phenylpyridine (CAS No. 1805954-81-7) is a specialized halogenated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique chloro-fluoro-phenyl substitution pattern, serves as a versatile building block in organic synthesis. With the growing demand for fluorinated heterocycles in drug discovery, this chemical has become increasingly relevant in modern medicinal chemistry.

The molecular structure of 2-Chloro-4-fluoro-5-phenylpyridine features a pyridine core with strategic halogen placements that enhance its reactivity and binding properties. The chloro group at position 2 and fluoro group at position 4, combined with the phenyl ring at position 5, create a distinctive electronic configuration that makes this compound particularly valuable for designing targeted molecular probes and bioactive compounds. Researchers frequently search for information about "synthesis of fluorinated pyridines" and "applications of chloro-fluoro phenylpyridines," reflecting the compound's importance in contemporary chemical research.

In pharmaceutical applications, 2-Chloro-4-fluoro-5-phenylpyridine serves as a key intermediate for developing kinase inhibitors and central nervous system (CNS) drugs. The presence of both chlorine and fluorine atoms allows for precise modulation of the compound's lipophilicity and metabolic stability, crucial factors in drug design. Recent studies have explored its potential in creating next-generation antimicrobial agents, addressing the global concern about antibiotic resistance—a hot topic that generates numerous searches like "new antibiotic compounds 2024" and "fluorinated antimicrobial agents."

The agrochemical industry has also shown interest in 2-Chloro-4-fluoro-5-phenylpyridine for developing novel pesticides and herbicides. The compound's structural features contribute to improved pest selectivity and environmental persistence, making it valuable for creating more sustainable crop protection solutions. With increasing searches for "eco-friendly pesticide ingredients" and "halogenated agrochemicals," this application area continues to gain attention from researchers and manufacturers alike.

From a synthetic chemistry perspective, 2-Chloro-4-fluoro-5-phenylpyridine offers multiple reactive sites for further functionalization. The chloro group can undergo nucleophilic aromatic substitution, while the fluoro group participates in various cross-coupling reactions. These properties make it a valuable scaffold for diversity-oriented synthesis, particularly in fragment-based drug discovery. Common search queries like "pyridine cross-coupling reactions" and "building blocks for drug discovery" highlight the ongoing interest in these applications.

The market for 2-Chloro-4-fluoro-5-phenylpyridine has shown steady growth, driven by increasing R&D investments in precision medicine and sustainable agriculture. As pharmaceutical companies seek fluorine-containing drug candidates with improved pharmacokinetic properties, demand for this intermediate continues to rise. Similarly, the agrochemical sector's shift toward target-specific formulations has created new opportunities for halogenated pyridine derivatives. Industry analysts frequently track searches for "fluorochemical market trends 2024" and "specialty chemical growth projections," reflecting the commercial significance of compounds like this one.

Quality control and analytical characterization of 2-Chloro-4-fluoro-5-phenylpyridine typically involve advanced techniques such as HPLC purity analysis, mass spectrometry, and NMR spectroscopy. The compound's stability under various conditions makes it suitable for long-term storage and global distribution, important considerations for chemical suppliers. Researchers often look for information about "analytical methods for halogenated pyridines" and "chemical stability testing protocols," indicating the need for reliable quality assessment procedures.

Environmental and safety considerations for 2-Chloro-4-fluoro-5-phenylpyridine follow standard laboratory protocols for halogenated organic compounds. While not classified as hazardous under normal handling conditions, proper personal protective equipment and ventilation systems are recommended when working with this material. The scientific community's growing focus on "green chemistry principles" and "sustainable synthetic methods" has led to increased interest in the environmental profile of such intermediates.

Future research directions for 2-Chloro-4-fluoro-5-phenylpyridine may explore its potential in material science applications, particularly in developing organic electronic materials and coordination complexes. The compound's electron-deficient pyridine ring makes it interesting for creating charge-transport materials in organic semiconductors. Emerging search trends like "pyridine-based materials" and "fluorinated organic electronics" suggest expanding applications beyond traditional pharmaceutical uses.

In conclusion, 2-Chloro-4-fluoro-5-phenylpyridine (CAS No. 1805954-81-7) represents an important fluorinated heterocyclic building block with diverse applications across multiple industries. Its unique combination of halogen substituents and aromatic character provides valuable opportunities for molecular design and innovation. As research continues to uncover new applications, this compound will likely maintain its position as a significant tool in modern chemical synthesis and drug development pipelines.